![molecular formula C28H28N2O5S B2754849 3,4,5-triethoxy-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]benzamide CAS No. 361174-44-9](/img/structure/B2754849.png)
3,4,5-triethoxy-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]benzamide
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Overview
Description
Scientific Research Applications
Antimicrobial Applications
- Antimicrobial Activity : Novel heterocycles, including benzimidazole, benzoxazole, and benzothiazole derivatives, have shown excellent broad-spectrum antimicrobial activity against bacterial strains (E. coli, S. aureus) and fungal strains (C. albicans, A. niger). These compounds were synthesized from cyanuric chloride and evaluated for their activity, providing a potential avenue for developing new antimicrobial agents (Padalkar et al., 2014).
Anticancer Applications
- Anticancer Activity : A series of substituted benzamides were synthesized and evaluated for their anticancer activity against multiple cancer cell lines (MCF-7, A549, Colo-205, A2780). Many of these compounds exhibited moderate to excellent activity, highlighting the therapeutic potential of structurally similar compounds in oncology (Ravinaik et al., 2021).
Synthesis and Characterization
- Novel Synthesis Approaches : Research has focused on synthesizing and characterizing new derivatives with potential antimicrobial and anticancer activities. For example, novel benzothiazole derivatives have been synthesized and evaluated for antimicrobial activity, showcasing the diverse applications of such chemical frameworks in developing new therapeutic agents (Talupur et al., 2021).
Photophysical and Thermal Properties
- Photophysical Studies : The synthesis of fluorescent derivatives based on benzimidazole, benzoxazole, and benzothiazole, and their photophysical properties were studied. These compounds exhibit unique absorption-emission characteristics, indicating potential applications in fluorescent probes and materials science (Padalkar et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
3,4,5-triethoxy-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28N2O5S/c1-4-32-24-16-20(17-25(33-5-2)26(24)34-6-3)27(31)30-28-29-23(18-36-28)19-12-14-22(15-13-19)35-21-10-8-7-9-11-21/h7-18H,4-6H2,1-3H3,(H,29,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMVJLMCPKVSZRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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